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Compound of Interest

Diethyl (4-
Compound Name:
lodobenzyl)phosphonate

Cat. No.: B065139

An In-Depth Technical Guide to Diethyl (4-lodobenzyl)phosphonate

Introduction: Unveiling a Versatile Synthetic
Workhorse

Diethyl (4-lodobenzyl)phosphonate is a pivotal organophosphorus compound that serves as
a highly versatile intermediate for researchers and scientists in organic synthesis and drug
development. Its structure, featuring a diethyl phosphonate moiety and an iodine-substituted
benzyl group, offers dual reactivity. The phosphonate group is a cornerstone for carbon-carbon
bond formation, most notably in the Horner-Wadsworth-Emmons reaction, while the iodo-
substituent provides a reactive handle for a multitude of cross-coupling reactions. This unique
combination allows for the strategic construction of complex molecular architectures, making it
an invaluable tool in the synthesis of novel therapeutic agents, agrochemicals, and advanced
materials.[1][2][3] This guide provides an in-depth exploration of its properties, synthesis,
reactivity, and applications, grounded in established scientific principles and experimental
protocols.

Core Physicochemical Properties

A comprehensive understanding of a reagent's physical and chemical properties is fundamental
to its effective and safe application in a laboratory setting. Diethyl (4-
lodobenzyl)phosphonate is typically a colorless to pale yellow clear liquid, stable under
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recommended storage conditions. Key identifying and handling parameters are summarized

below.
Property Value Source(s)
CAS Number 173443-43-1 [4]
Molecular Formula C11H16l03P [41[5]
Molecular Weight 354.12 g/mol [41[6]
Appearance Colorle'ss t.o Almost Colorless

Clear Liquid

Purity Typically =98% [5]

(4-lodobenzyl)phosphonic Acid
Diethyl Ester, 1-

Synonyms ] [6]
(diethoxyphosphorylmethyl)-4-

iodobenzene

2-8°C, Keep container tightly
Storage Conditions closed in a dry, cool, and well- [7]

ventilated place.

Synthesis: The Michaelis-Arbuzov Reaction

The preeminent method for synthesizing benzyl phosphonates, including the title compound, is
the Michaelis-Arbuzov reaction. This robust and high-yielding transformation is a cornerstone of
organophosphorus chemistry, forming a stable carbon-phosphorus bond.[8][9]

Reaction Mechanism and Rationale

The reaction proceeds via a two-step mechanism. The first step involves the nucleophilic attack
of the phosphorus atom in triethyl phosphite on the electrophilic benzylic carbon of a 4-
iodobenzyl halide (e.g., bromide or chloride). This forms a quasi-phosphonium salt
intermediate. The choice of a benzylic halide is strategic; the proximity to the aromatic ring
stabilizes the transition state of this Sn2 displacement.
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In the second step, the displaced halide ion acts as a nucleophile, attacking one of the ethyl
groups of the phosphonium intermediate in another Sn2 reaction. This results in the
dealkylation of the intermediate, yielding the final diethyl (4-iodobenzyl)phosphonate product
and a volatile ethyl halide byproduct, which is easily removed from the reaction mixture.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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